Cas no 626221-50-9 (2-{[3-cyano-4-(trifluoromethyl)-5H,6H,7H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N,N-diethylacetamide)

• Product Name: 2-{[3-cyano-4-(trifluoromethyl)-5H,6H,7H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N,N-diethylacetamide
• CAS No: 626221-50-9
• MF: C₁₆H₁₈F₃N₃OS
• MW: 357.393832683563
• CID: 5706408
• PubChem ID: 1005577
• Update Time: 2025-06-10

2-{[3-cyano-4-(trifluoromethyl)-5H,6H,7H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N,N-diethylacetamide Chemical and Physical Properties

Names and Identifiers

• 626221-50-9
• IUIAVDFHJJYZJL-UHFFFAOYSA-N
• AKOS000666299
• 2-((3-Cyano-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)thio)-N,N-diethylacetamide
• 2-{[3-cyano-4-(trifluoromethyl)-5H,6H,7H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N,N-diethylacetamide
• 2-[[3-cyano-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl]-N,N-diethylacetamide
• SS-0314
• SCHEMBL13568231
• 2-{[3-cyano-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N,N-diethylacetamide
• CS-0358316
• Acetamide, 2-[[3-cyano-6,7-dihydro-4-(trifluoromethyl)-5H-cyclopenta[b]pyridin-2-yl]thio]-N,N-diethyl-

• Inchi： 1S/C16H18F3N3OS/c1-3-22(4-2)13(23)9-24-15-11(8-20)14(16(17,18)19)10-6-5-7-12(10)21-15/h3-7,9H2,1-2H3
• InChI Key： IUIAVDFHJJYZJL-UHFFFAOYSA-N
• SMILES： S(CC(N(CC)CC)=O)C1=C(C#N)C(C(F)(F)F)=C2C(CCC2)=N1

Computed Properties

• Exact Mass: 357.11226787g/mol
• Monoisotopic Mass: 357.11226787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 436.0±45.0 °C(Predicted)
• pka: -1.00±0.70(Predicted)

Additional information on 2-{[3-cyano-4-(trifluoromethyl)-5H,6H,7H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N,N-diethylacetamide

Research Briefing on 2-{[3-cyano-4-(trifluoromethyl)-5H,6H,7H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N,N-diethylacetamide (CAS: 626221-50-9)

This research briefing provides an in-depth analysis of the latest scientific findings related to the compound 2-{[3-cyano-4-(trifluoromethyl)-5H,6H,7H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N,N-diethylacetamide (CAS: 626221-50-9). This molecule has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. The briefing synthesizes recent studies, highlighting key discoveries, methodologies, and implications for future research and development.

The compound, characterized by its cyclopenta[b]pyridine core and trifluoromethyl group, has been investigated for its role as a modulator of specific biological targets. Recent studies have focused on its synthesis, pharmacokinetic properties, and mechanism of action. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity, ensuring reliable data for subsequent biological evaluations.

In vitro and in vivo studies have demonstrated promising activity of 2-{[3-cyano-4-(trifluoromethyl)-5H,6H,7H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N,N-diethylacetamide in modulating enzyme activity and receptor binding. Notably, its interaction with cytochrome P450 enzymes has been a focal point, given the implications for drug metabolism and potential drug-drug interactions. Researchers have also explored its stability under physiological conditions, revealing insights into its bioavailability and half-life.

One of the most significant findings is the compound's potential as a lead candidate for treating inflammatory and metabolic disorders. Preclinical models have shown efficacy in reducing markers of inflammation and improving metabolic parameters, suggesting a multifaceted therapeutic profile. However, challenges such as optimizing its selectivity and minimizing off-target effects remain areas of active investigation.

Future research directions include structural optimization to enhance potency and reduce toxicity, as well as comprehensive toxicology studies to assess its safety profile. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications. This briefing underscores the importance of continued investment in the study of 626221-50-9 and related compounds to unlock their full therapeutic potential.